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Compound of Interest

Compound Name:
4,5-Diamino-2,6-

dimercaptopyrimidine

Cat. No.: B189478 Get Quote

Chemical Structure and Identifiers
4,5-Diamino-2,6-dimercaptopyrimidine is a heterocyclic organic compound containing a

pyrimidine ring substituted with two amino groups and two mercapto (thiol) groups.

Chemical Structure:
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Starting Materials
(e.g., Diaminomaleonitrile, Thiourea derivative)

Cyclization Reaction
(e.g., in a suitable solvent with a base)

Reaction Work-up
(e.g., Neutralization, Extraction)

Purification
(e.g., Recrystallization, Chromatography)

Characterization
(e.g., NMR, IR, MS, Melting Point)

4,5-Diamino-2,6-dimercaptopyrimidine

4,5-Diamino-2,6-dimercaptopyrimidine

Primary Screening
(e.g., Cell-based viability assays)

Hit Identification
(Active compounds identified)

Secondary Screening
(e.g., Target-based enzyme assays)

Mechanism of Action Studies
(e.g., Signaling pathway analysis)

Lead Optimization
(Structure-activity relationship studies)

Click to download full resolution via product page

To cite this document: BenchChem. [4,5-Diamino-2,6-dimercaptopyrimidine chemical
structure]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b189478?utm_src=pdf-body-img
https://www.benchchem.com/product/b189478#4-5-diamino-2-6-dimercaptopyrimidine-chemical-structure
https://www.benchchem.com/product/b189478#4-5-diamino-2-6-dimercaptopyrimidine-chemical-structure
https://www.benchchem.com/product/b189478#4-5-diamino-2-6-dimercaptopyrimidine-chemical-structure
https://www.benchchem.com/product/b189478#4-5-diamino-2-6-dimercaptopyrimidine-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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